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Compound of Interest

Compound Name: 7-Methyl-4-octanone

Cat. No.: B1618552

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

7-Methyl-4-octanone, a branched aliphatic ketone, is a compound known primarily for its
chemical properties and potential applications in the fragrance industry. However, a
comprehensive review of publicly available scientific literature reveals a significant gap in our
understanding of its biological activity. Despite the known physiological roles and therapeutic
potential of other ketone bodies and structurally related molecules, 7-Methyl-4-octanone
remains largely uncharacterized from a pharmacological and toxicological standpoint. This
technical guide summarizes the current state of knowledge regarding 7-Methyl-4-octanone
and highlights the absence of substantive research into its biological effects, thereby identifying
a potential area for novel investigation in drug discovery and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 7-Methyl-4-octanone is presented
in Table 1. This information is crucial for any future experimental design, including solubility
testing for bioassays and formulation development.
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Property Value Reference
Molecular Formula C9H180 [1]
Molecular Weight 142.24 g/mol [1]

CAS Number 20809-46-5 [1]
Appearance Not specified in literature N/A

. , 178.00 °C @ 760.00 mm Hg
Boiling Point 2]
(est.)

136.00 °F TCC (57.60 °C)

Flash Point [2]
(est)
. 457.7 mg/L in water @ 25 °C
Solubility [2]
(est.)
logP (o/w) 2.859 (est.) [2]

Current State of Biological Investigation

Extensive searches of scientific databases have yielded no specific studies detailing the
biological activity of 7-Methyl-4-octanone. There is a notable absence of published research
on its:

¢ Antimicrobial or antifungal activity: No minimum inhibitory concentration (MIC) or other
guantitative data against bacterial or fungal strains have been reported.

o Cytotoxic or anticancer activity: There are no available data from in vitro or in vivo studies on
cancer cell lines or animal models.

e Pharmacological effects: Its mechanism of action on any biological target, signaling pathway,
or physiological process remains uninvestigated.

» Toxicological profile: While safety data sheets exist, they provide general warnings for
flammable liquids and do not contain detailed toxicological studies.[3][4] Oral, dermal, and
inhalation toxicity data have not been determined.[5]
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The stereochemistry of 7-Methyl-4-octanone has been noted as potentially important in the
context of pheromone synthesis; however, there is no direct evidence to classify 7-Methyl-4-
octanone itself as an insect pheromone.

Potential Avenues for Future Research

The lack of data on the biological activity of 7-Methyl-4-octanone presents a unique
opportunity for novel research. The general class of aliphatic ketones has been recognized for
its role in metabolism and as a potential scaffold for drug design.[6][7] Based on the activities of
structurally related compounds, the following areas warrant investigation for 7-Methyl-4-
octanone:

o Antimicrobial Screening: Given that other volatile organic compounds, including ketones,
have demonstrated antimicrobial properties, a logical first step would be to screen 7-Methyl-
4-octanone against a panel of pathogenic bacteria and fungi.

» Cytotoxicity Assays: Initial in vitro screening against a variety of cancer cell lines could
quickly determine if the compound possesses any anti-proliferative effects.

» Metabolic Studies: Investigating the metabolism of 7-Methyl-4-octanone in vitro using liver
microsomes could provide insights into its potential biotransformation and stability.

» Pheromonal and Kairomonal Activity: Behavioral bioassays with various insect species could
explore its potential as a semiochemical.

Proposed Initial Experimental Workflow

For researchers interested in exploring the biological activity of 7-Methyl-4-octanone, a
suggested initial experimental workflow is outlined below. This workflow is hypothetical due to
the absence of existing specific protocols for this compound.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.researchgate.net/figure/Applications-to-the-synthesis-of-pharmaceutically-active-aliphatic-ketones-including_fig3_339012325
https://www.quora.com/What-are-the-pharmaceutical-uses-of-aldehyde-and-ketones
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Acquisition & Purity Analysis Cytotoxicity Assay
(7-Methyl-4-octanone, >95%) (MTT assay on HepG2, A549, MCF-7 cell lines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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